Cas no 895442-94-1 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895442-94-1
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5894684
• PubChem ID: 7254205
• Update Time: 2025-08-05

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4,6-dimethyl-2-benzothiazolyl)-2-[(4-methylphenyl)sulfonyl]-
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• G856-7158
• CHEMBL1515781
• 895442-94-1
• AKOS002066492
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-tosylacetamide
• NCGC00136721-01
• HMS1904K18
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• F2536-0027

• Inchi： 1S/C18H18N2O3S2/c1-11-4-6-14(7-5-11)25(22,23)10-16(21)19-18-20-17-13(3)8-12(2)9-15(17)24-18/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key： LJHRMIOPBWEPRT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(C)C=C2S1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• pka: 8.28±0.70(Predicted)

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

N-(4,6-Dimethyl-1,3-Benzothiazol-2-Yl)-2-(4-Methylbenzenesulfonyl)Acetamide: A Comprehensive Overview

The compound CAS No. 895442-94-1, also known as N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide is characterized by a benzothiazole ring system with methyl substituents at positions 4 and 6. The benzothiazole moiety is a well-known heterocyclic structure that contributes to the compound's stability and reactivity. Additionally, the molecule features an acetamide group attached to a sulfonyl benzene ring with a methyl substituent. This combination of functional groups imparts versatile chemical properties, making the compound suitable for a wide range of applications.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, researchers have explored the potential of CAS No. 895442-94-1 as a precursor in the synthesis of bioactive molecules. The benzothiazole ring system is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Furthermore, the sulfonyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

The synthesis of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the acetamide group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents makes it ideal for use in solution-based chemical reactions. Moreover, spectroscopic studies have revealed that the compound displays distinct UV-vis absorption bands, which could be exploited for sensing applications.

One of the most promising areas of application for CAS No. 895442-94-1 is in materials science. Researchers have investigated its potential as a building block for advanced polymers and composite materials. The benzothiazole moiety contributes to thermal stability and mechanical strength, while the sulfonyl group enhances compatibility with other polymer systems. These properties make it a valuable component in high-performance materials used in aerospace and electronics industries.

Another emerging application is in catalysis. The compound has been tested as a ligand in transition metal-catalyzed reactions, demonstrating excellent catalytic activity in cross-coupling reactions. Its ability to stabilize metal centers makes it a potential candidate for developing more efficient catalysts for industrial processes.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-Yl)-2-(4-Methylbenzenesulfonyl)Acetamide, with its unique structural features and versatile chemical properties, continues to be a focal point in contemporary chemical research. Its applications span across pharmaceuticals, materials science, and catalysis, driven by ongoing advancements in synthetic methodologies and material characterization techniques.